Cas no 37435-26-0 (2-tert-butylcyclohexane-1,3-dione)

2-tert-butylcyclohexane-1,3-dione structure
37435-26-0 structure
Product Name:2-tert-butylcyclohexane-1,3-dione
CAS No:37435-26-0
MF:C10H16O2
MW:168.232843399048
CID:1483170
PubChem ID:142159
Update Time:2025-04-21

2-tert-butylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butylcyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2-(1,1-dimethylethyl)-
    • SCHEMBL25101184
    • 1,3-Cyclohexanedione,2-(1,1-dimethylethyl)-
    • DTXSID90190883
    • DB-278915
    • 37435-26-0
    • Inchi: 1S/C10H16O2/c1-10(2,3)9-7(11)5-4-6-8(9)12/h9H,4-6H2,1-3H3
    • InChI Key: HBFVJBNHZRPGBS-UHFFFAOYSA-N
    • SMILES: O=C1CCCC(C1C(C)(C)C)=O

Computed Properties

  • Exact Mass: 168.11508
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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